N-(3,5-dimethylphenyl)-2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide

• IUPAC Name: N-(3,5-dimethylphenyl)-2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C24H24N6O4S/c1-14-8-15(2)10-16(9-14)25-22(32)13-35-24-29-28-20(11-17-12-21(31)27-23(33)26-17)30(24)18-4-6-19(34-3)7-5-18/h4-10,12H,11,13H2,1-3H3,(H,25,32)(H2,26,27,31,33)
• InChI Key: TUZSISIZHKOKKA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)CSC2=NN=C(N2C3=CC=C(C=C3)OC)CC4=CC(=O)NC(=O)N4)C
• Molecular Formula: C24H24N6O4S
• Molecular Weight: 492.6 g/mol

Description

N-(3,5-dimethylphenyl)-2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C24H24N6O4S and its molecular weight is 492.55. The purity is usually 95%.
BenchChem offers high-quality N-(3,5-dimethylphenyl)-2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,5-dimethylphenyl)-2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

Several studies have focused on the synthesis of novel chemical compounds with potential biological activities. For instance, the synthesis of novel heterocyclic compounds derived from visnagenone and khellinone has shown significant anti-inflammatory and analgesic activities, highlighting the potential of such compounds in drug development (Abu‐Hashem, Al-Hussain, & Zaki, 2020). These compounds inhibit cyclooxygenase-1 and cyclooxygenase-2 (COX-1/COX-2), suggesting their potential as COX inhibitors with therapeutic applications.

Radiosynthesis for Imaging Applications

The radiosynthesis of compounds for imaging applications, such as the development of selective radioligands for imaging the translocator protein with positron emission tomography (PET), demonstrates the utility of chemical synthesis in advancing diagnostic tools (Dollé, Hinnen, Damont, et al., 2008). These advancements allow for the non-invasive study of physiological and pathological processes in vivo, contributing to the understanding of diseases and the development of new treatments.

Anticancer Activity

Research on the design, synthesis, and evaluation of certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives has shown potential anticancer activity, indicating the role of chemical compounds in the development of new anticancer agents (Al-Sanea, Parambi, Shaker, et al., 2020). These findings underscore the importance of chemical synthesis in exploring new therapeutic avenues.

Inhibition of Fatty Acid Synthesis

Studies on the inhibition of fatty acid synthesis by chloroacetamides in green algae (Weisshaar & Böger, 1989) provide an example of how specific chemical compounds can be used to study metabolic pathways. This research contributes to a broader understanding of herbicide action mechanisms and offers potential pathways for developing new agricultural chemicals.